Cas no 1894545-88-0 (tert-butyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 1894545-88-0
• MF: C₁₃H₁₆F₃NO₃
• MW: 291.266254425049
• CID: 5656098
• PubChem ID: 117236612
• Update Time: 2025-06-09

tert-butyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1894545-88-0
• EN300-27718421
• tert-butyl N-[3-(hydroxymethyl)-5-(trifluoromethyl)phenyl]carbamate
• tert-butyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate

• Inchi： 1S/C13H16F3NO3/c1-12(2,3)20-11(19)17-10-5-8(7-18)4-9(6-10)13(14,15)16/h4-6,18H,7H2,1-3H3,(H,17,19)
• InChI Key： MFCRCSBJPCASRB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)C=C(C=1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 291.10822786g/mol
• Monoisotopic Mass: 291.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 1894545-88-0 and Product Name: tert-butyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate

The compound with the CAS number 1894545-88-0 and the product name tert-butyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a tert-butyl group, a hydroxymethyl substituent, and a trifluoromethyl moiety on the phenyl ring contributes to its distinctive chemical properties, making it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives as pharmacophores. These derivatives are particularly attractive due to their ability to modulate biological pathways effectively while maintaining high selectivity. The tert-butyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate compound exemplifies this trend, offering a promising scaffold for the design of next-generation therapeutic agents. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

Current research in medicinal chemistry increasingly emphasizes the development of compounds that can target multiple disease pathways simultaneously. The structural features of tert-butyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate make it a versatile molecule that could potentially interact with various biological targets. For instance, the hydroxymethyl group could serve as a hydrogen bond acceptor or donor, facilitating interactions with proteins and enzymes. This flexibility is particularly valuable in drug discovery, where understanding molecular interactions at a detailed level is essential.

One of the most exciting aspects of this compound is its potential in oncology research. Recent studies have highlighted the role of carbamate-based molecules in inhibiting key enzymes involved in cancer cell proliferation. The trifluoromethyl group, known for its electron-withdrawing properties, can significantly influence the reactivity and selectivity of such compounds. This feature makes tert-butyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate a compelling candidate for further exploration as an anti-cancer agent. Researchers are particularly interested in its ability to disrupt signaling pathways that are aberrantly activated in tumor cells.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight the ingenuity of modern synthetic methodologies. The introduction of both the tert-butyl group and the trifluoromethyl moiety requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have made it possible to synthesize such complex molecules more efficiently than ever before. This progress is not only beneficial for academic research but also has practical implications for industrial-scale production.

In addition to its potential therapeutic applications, tert-butyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate has shown promise in other areas of biomedical research. For example, its structural motif could be adapted for use in diagnostic imaging agents, where specific functional groups enhance contrast and detection sensitivity. The versatility of this compound underscores its importance as a building block for future innovations in chemical biology.

The regulatory landscape for new pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such, compounds like tert-butyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate must undergo extensive preclinical studies before moving into human trials. However, preliminary data suggest that this molecule exhibits favorable pharmacokinetic properties, including good solubility and bioavailability, which are crucial for successful drug development.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques allow researchers to predict how different compounds will interact with biological targets at an atomic level. This approach has been instrumental in optimizing the structure of tert-butyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate for improved efficacy and reduced side effects. By leveraging computational tools alongside experimental data, scientists can accelerate the process of identifying promising candidates for further development.

Future directions in research may focus on expanding the chemical space explored by this compound. By modifying its core structure or introducing additional functional groups, researchers could uncover novel derivatives with enhanced properties. For instance, exploring analogs with different substitution patterns on the phenyl ring or varying the length or nature of side chains could yield compounds with distinct biological activities.

The global pharmaceutical industry is increasingly investing in innovation to address unmet medical needs. Compounds like tert-butyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate represent a testament to this commitment, embodying the intersection of cutting-edge chemistry and therapeutic potential. As research progresses, it is likely that we will see more derivatives entering clinical trials, bringing new treatments to patients worldwide.

In conclusion,tert-butyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 1894545-88-0) stands as a beacon of innovation in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a cornerstone for ongoing research efforts aimed at developing novel therapeutics across multiple disease areas. As scientists continue to unravel its potential, this compound exemplifies how advancements in chemical biology can lead to transformative breakthroughs in medicine.